4-{2-[1-azepanyl(oxo)acetyl]carbonohydrazonoyl}benzoic acid

• IUPAC Name: 4-[(E)-[[2-(azepan-1-yl)-2-oxoacetyl]hydrazinylidene]methyl]benzoic acid
• InChI: InChI=1S/C16H19N3O4/c20-14(15(21)19-9-3-1-2-4-10-19)18-17-11-12-5-7-13(8-6-12)16(22)23/h5-8,11H,1-4,9-10H2,(H,18,20)(H,22,23)/b17-11+
• InChI Key: JPYPREZVTRQULJ-GZTJUZNOSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)C(=O)NN=CC2=CC=C(C=C2)C(=O)O
• Isomeric SMILES: C1CCCN(CC1)C(=O)C(=O)N/N=C/C2=CC=C(C=C2)C(=O)O
• Molecular Formula: C16H19N3O4
• Molecular Weight: 317.34 g/mol
• Solubility: 36.7 [ug/mL] (The mean of the results at pH 7.4)

Description

The compound “4-{2-[1-azepanyl(oxo)acetyl]carbonohydrazonoyl}benzoic acid” is a complex organic molecule. It contains a total of 38 bonds, including 21 non-H bonds, 10 multiple bonds, 6 rotatable bonds, 4 double bonds, and 6 aromatic bonds. The molecule also includes a six-membered ring, a carboxylic acid (aromatic), a tertiary amide (aliphatic), a hydrazone, and a hydroxyl group.

Molecular Structure Analysis

The molecular structure of a compound describes the arrangement of atoms and the chemical bonds that hold the atoms together. The 2D chemical structure image of “this compound” is also called a skeletal formula, which is the standard notation for organic molecules. The 3D chemical structure image of the compound is based on the ball-and-stick model which displays both the three-dimensional position of the atoms and the bonds between them.

Mechanism of Action

The mechanism of action of 4-{2-[1-azepanyl(oxo)acetyl]carbonohydrazonoyl}benzoic acid is not fully understood. However, it is believed that this compound inhibits the growth of cancer cells by inducing apoptosis, or programmed cell death. This compound may also inhibit bacterial growth by disrupting the cell membrane and inhibiting protein synthesis. The anti-inflammatory properties of this compound may be due to its ability to inhibit the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells and bacteria. This compound has also been found to have anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines. In addition, this compound has been shown to have antioxidant properties, which may protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 4-{2-[1-azepanyl(oxo)acetyl]carbonohydrazonoyl}benzoic acid in lab experiments is its potential for anticancer and antibacterial applications. This compound has been shown to be effective in inhibiting the growth of cancer cells and various bacterial strains. Another advantage of using this compound is its anti-inflammatory and antioxidant properties, which may be useful in the treatment of inflammatory and oxidative stress-related diseases. However, one limitation of using this compound in lab experiments is its complex synthesis method, which requires careful attention to the reaction conditions and purity of the starting materials to obtain a high yield of the final product.

Future Directions

There are several future directions for research on 4-{2-[1-azepanyl(oxo)acetyl]carbonohydrazonoyl}benzoic acid. One direction is to further investigate its anticancer properties and potential for cancer treatment. Another direction is to explore its antibacterial properties and potential for the development of new antibiotics. Additionally, further research is needed to fully understand the mechanism of action of this compound and its biochemical and physiological effects. Finally, future studies could focus on developing more efficient and cost-effective synthesis methods for this compound.

Scientific Research Applications

4-{2-[1-azepanyl(oxo)acetyl]carbonohydrazonoyl}benzoic acid has been shown to have potential applications in scientific research. It has been found to have anticancer properties and can inhibit the growth of cancer cells in vitro. This compound has also been shown to have antibacterial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli. In addition, this compound has been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.